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Compound of Interest

Compound Name: 1,5-Dihydroxynaphthalene

Cat. No.: B047172 Get Quote

An In-depth Technical Guide to 1,5-
Dihydroxynaphthalene
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1,5-Dihydroxynaphthalene, a significant

organic compound with diverse applications in industrial synthesis and research. This

document outlines its chemical and physical properties, detailed experimental protocols for its

synthesis and purification, and its molecular structure.

Core Data Presentation
The following table summarizes the key quantitative data for 1,5-Dihydroxynaphthalene,

providing a ready reference for laboratory and research applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b047172?utm_src=pdf-interest
https://www.benchchem.com/product/b047172?utm_src=pdf-body
https://www.benchchem.com/product/b047172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 83-56-7 [1][2][3][4][5]

Molecular Formula C₁₀H₈O₂ [1][3]

Molecular Weight 160.17 g/mol [1][3]

Appearance
White to light gray or light

orange powder/crystal
[4]

Melting Point 259-261 °C (decomposes) [1]

Solubility

Soluble in polar organic

solvents like ethanol, acetone,

and ether. Limited solubility in

water.

[1]

Purity
Commercially available in

purities of 97% or higher.
[2][3]

Molecular Structure
1,5-Dihydroxynaphthalene, also known as 1,5-naphthalenediol, is an aromatic organic

compound. Its structure consists of a naphthalene ring substituted with two hydroxyl (-OH)

groups at the 1 and 5 positions.

SMILES:Oc1cccc2c(O)cccc12

InChI Key:BOKGTLAJQHTOKE-UHFFFAOYSA-N

Experimental Protocols
Detailed methodologies for the synthesis and purification of 1,5-Dihydroxynaphthalene are

crucial for its application in research and development.

Synthesis of 1,5-Dihydroxynaphthalene from
Naphthalene-1,5-disulfonic Acid
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This protocol is a common method for the laboratory-scale synthesis of 1,5-
Dihydroxynaphthalene.

Principle: The synthesis involves the hydrolysis of naphthalene-1,5-disulfonic acid with a strong

base, followed by acidification to yield the final product.

Materials:

Naphthalene-1,5-disulfonic acid

Sodium hydroxide (NaOH)

Sulfuric acid (H₂SO₄)

Water

Procedure:

In a suitable reaction vessel, a solution of naphthalene-1,5-disulfonic acid is prepared.

A strong base, such as sodium hydroxide, is added to the solution.

The mixture is heated under reflux for several hours to facilitate the hydrolysis reaction.

After the reaction is complete, the solution is cooled to room temperature.

The mixture is then carefully acidified with an acid, such as sulfuric acid, to precipitate the

1,5-Dihydroxynaphthalene.

The resulting solid is collected by filtration, washed with water to remove any remaining

impurities, and dried under vacuum.

Purification of 1,5-Dihydroxynaphthalene by
Recrystallization
This protocol describes a standard method for purifying crude 1,5-Dihydroxynaphthalene.
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Principle: Recrystallization is a technique used to purify solid compounds based on their

differential solubility in a hot versus a cold solvent.

Materials:

Crude 1,5-Dihydroxynaphthalene

A suitable solvent (e.g., ethanol, water, or a mixture)

Procedure:

The crude 1,5-Dihydroxynaphthalene is dissolved in a minimum amount of a suitable hot

solvent.

The hot solution is filtered to remove any insoluble impurities.

The filtrate is allowed to cool slowly to room temperature, which will cause the 1,5-
Dihydroxynaphthalene to crystallize out of the solution.

The crystals are collected by filtration.

The collected crystals are washed with a small amount of cold solvent to remove any

remaining soluble impurities.

The purified crystals are then dried to remove any residual solvent.

Signaling Pathways and Experimental Workflows
The following diagram illustrates the synthesis pathway of 1,5-Dihydroxynaphthalene from

naphthalene, a key industrial and laboratory process.

Naphthalene Sulfonation
(+ H₂SO₄/SO₃) Naphthalene-1,5-disulfonic Acid Alkaline Hydrolysis

(+ NaOH, heat)
Disodium salt of

1,5-Dihydroxynaphthalene
Acidification
(+ H₂SO₄) 1,5-Dihydroxynaphthalene

Click to download full resolution via product page

Synthesis of 1,5-Dihydroxynaphthalene from Naphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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